Cas no 1855741-47-7 (Benzene, 1-azido-2-chloro-4-fluoro-5-methyl- )

• Product Name: Benzene, 1-azido-2-chloro-4-fluoro-5-methyl-
• CAS No: 1855741-47-7
• MF: C₇H₅ClFN₃
• MW: 185.586103200912
• CID: 5245720
• Update Time: 2025-05-23

Benzene, 1-azido-2-chloro-4-fluoro-5-methyl- Chemical and Physical Properties

Names and Identifiers

• 1-Azido-2-chloro-4-fluoro-5-methylbenzene (ACI)
• Benzene, 1-azido-2-chloro-4-fluoro-5-methyl-

• Inchi： 1S/C7H5ClFN3/c1-4-2-7(11-12-10)5(8)3-6(4)9/h2-3H,1H3
• InChI Key： FKJHYGSDOXKFRR-UHFFFAOYSA-N
• SMILES： [N-]=[N+]=NC1C(Cl)=CC(F)=C(C)C=1

Additional information on Benzene, 1-azido-2-chloro-4-fluoro-5-methyl-

Benzene, 1-Azido-2-Chloro-4-Fluoro-5-Methyl

The compound Benzene, 1-Azido-2-Chloro-4-Fluoro-5-Methyl (CAS No. 1855741-47-7) is a highly specialized aromatic compound with a unique substitution pattern on the benzene ring. This molecule features an azide group (-N3) at the 1-position, a chlorine atom at the 2-position, a fluorine atom at the 4-position, and a methyl group (-CH3) at the 5-position. The combination of these substituents imparts distinct chemical and physical properties to the compound, making it an interesting subject for both academic research and industrial applications.

Recent studies have highlighted the potential of Benzene, 1-Azido-2-Chloro-4-Fluoro-5-Methyl in various fields, particularly in organic synthesis and materials science. The azide group is known for its reactivity in click chemistry reactions, such as the Huisgen cycloaddition, which has been widely used to form stable triazole linkages. This makes the compound a valuable precursor for synthesizing complex molecules with specific functional groups.

The substitution pattern of this benzene derivative also influences its electronic properties. The electron-withdrawing groups (chlorine and fluorine) deactivate the ring towards electrophilic substitution reactions, while the methyl group provides some electron-donating effects through its inductive effect. This balance of electronic effects can be exploited in designing molecules with tailored reactivity for specific applications.

In terms of synthesis, Benzene, 1-Azido-2-Chloro-4-Fluoro-5-Methyl can be prepared through a variety of methods, including nucleophilic aromatic substitution and coupling reactions. Researchers have reported efficient routes using transition metal catalysts to achieve high yields and selectivity in its preparation. These methods are particularly relevant in the context of green chemistry, where minimizing waste and maximizing atom economy are critical considerations.

The compound has also been studied for its potential in pharmaceutical applications. The presence of multiple halogen atoms and an azide group makes it a promising candidate for drug design, particularly in targeting specific biological pathways or enzymes. Recent computational studies have shown that this compound exhibits moderate binding affinity to certain protein targets, suggesting its potential as a lead compound in drug discovery.

In addition to its chemical properties, Benzene, 1-Azido-2-Chloro-4-fluoro-5-methyl has been investigated for its role in materials science. Its unique structure allows it to serve as a building block for constructing advanced materials such as polymers and coordination networks. For instance, researchers have explored its use in forming metallopolymers with tunable mechanical and electronic properties.

The environmental impact of this compound is another area of active research. Studies have been conducted to assess its biodegradability and toxicity under various conditions. Preliminary results indicate that while the compound is not inherently toxic at low concentrations, further investigation is required to fully understand its environmental fate and potential risks.

In conclusion, Benzene, 1-Azido-2-Chloro-4-fluoro-5-methyl (CAS No. 1855741-47-) represents a versatile platform for exploring new chemical transformations and developing innovative materials. Its unique combination of functional groups positions it as a valuable tool in both academic research and industrial applications.